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Compound of Interest

Compound Name: 4,5-Dichloro-2-hydroxybenzonitrile

Cat. No.: B12102875 Get Quote

This technical guide provides a comprehensive overview of 4,5-Dichloro-2-
hydroxybenzonitrile, including its chemical identity, physicochemical properties, a putative

synthesis protocol, and safety considerations. This document is intended for researchers,

scientists, and professionals in the fields of drug development and chemical synthesis.

Chemical Identity and Structure
IUPAC Name: 4,5-Dichloro-2-hydroxybenzonitrile[1]

Structure:

The structure consists of a benzene ring substituted with two chlorine atoms at positions 4 and

5, a hydroxyl group at position 2, and a nitrile group at position 1.

Table 1: Chemical Identifiers for 4,5-Dichloro-2-hydroxybenzonitrile
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Identifier Value

IUPAC Name 4,5-Dichloro-2-hydroxybenzonitrile

CAS Number 1541259-78-2[1]

Molecular Formula C₇H₃Cl₂NO

Molecular Weight 188.01 g/mol

SMILES Code N#CC1=CC(Cl)=C(Cl)C=C1O[1]

Physicochemical Properties
Experimental data for 4,5-Dichloro-2-hydroxybenzonitrile is not readily available in the public

domain. Therefore, a table of computed properties is provided below. For comparative

purposes, a table with experimental data for the related isomer, 3,5-dichloro-4-

hydroxybenzonitrile, is also included.

Table 2: Computed Physicochemical Properties of 4,5-Dichloro-2-hydroxybenzonitrile

Property Value Source

Molecular Weight 188.01 g/mol Calculated

XLogP3 3.2 PubChem

Hydrogen Bond Donor Count 1 PubChem

Hydrogen Bond Acceptor

Count
2 PubChem

Rotatable Bond Count 0 PubChem

Exact Mass 186.959169 Da PubChem

Topological Polar Surface Area 44 Å² PubChem

Table 3: Experimental Physicochemical Properties of 3,5-Dichloro-4-hydroxybenzonitrile (CAS:

1891-95-8) for Comparison
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Property Value Source

Melting Point 138-142 °C [2]

Boiling Point (Predicted) 256.6 ± 40.0 °C [2]

Water Solubility Slightly soluble [2]

pKa (Predicted) 4.91 ± 0.23 [2]

Experimental Protocols
A specific, validated synthesis protocol for 4,5-Dichloro-2-hydroxybenzonitrile is not

described in the available literature. However, a plausible synthetic route can be proposed

based on established methods for the synthesis of substituted hydroxybenzonitriles. The

following protocol is a representative example adapted from the synthesis of a similar

compound, 3-chloro-5-hydroxybenzonitrile.[3]

Proposed Synthesis of 4,5-Dichloro-2-hydroxybenzonitrile from 4,5-Dichloro-2-

methoxyaniline

This proposed synthesis involves a Sandmeyer reaction, a well-established method for

introducing a nitrile group onto an aromatic ring.

Step 1: Diazotization of 4,5-Dichloro-2-methoxyaniline

Dissolve 4,5-dichloro-2-methoxyaniline in a mixture of concentrated hydrochloric acid and

water.

Cool the solution to 0-5 °C in an ice-water bath.

Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO₂) dropwise while

maintaining the temperature below 5 °C.

Stir the resulting diazonium salt solution at 0-5 °C for 30 minutes.

Step 2: Cyanation (Sandmeyer Reaction)
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In a separate flask, prepare a solution of copper(I) cyanide (CuCN) and sodium cyanide

(NaCN) in water.

Cool this solution to 0-5 °C.

Slowly add the cold diazonium salt solution to the cuprous cyanide solution. Vigorous

nitrogen evolution will be observed.

After the addition is complete, allow the reaction mixture to warm to room temperature and

then heat to 50-60 °C for one hour to ensure complete reaction.

Cool the mixture and extract the product, 4,5-dichloro-2-methoxybenzonitrile, with an organic

solvent such as ethyl acetate.

Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

Remove the solvent under reduced pressure to obtain the crude methoxy intermediate.

Step 3: Demethylation to 4,5-Dichloro-2-hydroxybenzonitrile

Dissolve the crude 4,5-dichloro-2-methoxybenzonitrile in a suitable solvent such as

dichloromethane or an aromatic solvent like 2,4,6-trimethylpyridine.[3]

Add a strong Lewis acid, such as boron tribromide (BBr₃) or a demethylating agent like

lithium iodide.[3]

Stir the reaction mixture at an appropriate temperature (this may range from low

temperatures for BBr₃ to elevated temperatures for lithium iodide) until the reaction is

complete, as monitored by Thin Layer Chromatography (TLC).[3]

Carefully quench the reaction with water or a dilute acid.

Extract the product with an organic solvent.

Wash the organic layer, dry it, and remove the solvent.

Purify the crude product by column chromatography or recrystallization to obtain pure 4,5-
dichloro-2-hydroxybenzonitrile.
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Visualizations
The following diagrams illustrate the proposed experimental workflow and the structural

relationship between 4,5-dichloro-2-hydroxybenzonitrile and its isomers.

Proposed Synthesis Workflow

4,5-Dichloro-2-methoxyaniline Diazotization
(NaNO2, HCl, 0-5°C) Diazonium Salt Intermediate Cyanation

(CuCN, NaCN) 4,5-Dichloro-2-methoxybenzonitrile Demethylation
(e.g., BBr3 or LiI) 4,5-Dichloro-2-hydroxybenzonitrile

Click to download full resolution via product page

Caption: Proposed synthesis workflow for 4,5-Dichloro-2-hydroxybenzonitrile.

Caption: Isomeric relationship of Dichloro-hydroxybenzonitriles.

Safety and Handling
Specific safety data for 4,5-Dichloro-2-hydroxybenzonitrile is not available. The following

information is based on safety data for related chlorinated and hydroxylated benzonitriles and

should be used as a guideline.[4][5][6][7]

Hazard Statements: Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and

serious eye irritation. May cause respiratory irritation.[4][7]

Precautionary Statements:

Prevention: Avoid breathing dust. Wash skin thoroughly after handling. Do not eat, drink,

or smoke when using this product. Use only outdoors or in a well-ventilated area. Wear

protective gloves, eye protection, and face protection.[4][5]

Response:

IF SWALLOWED: Call a POISON CENTER or doctor. Rinse mouth.[7]
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IF ON SKIN: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice.[4]

IF INHALED: Remove person to fresh air and keep comfortable for breathing. Call a

POISON CENTER or doctor if you feel unwell.[4]

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[5]

Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.[5]

Disposal: Dispose of contents/container to an approved waste disposal plant.[4]

Biological Activity
There is no specific information in the reviewed literature regarding the biological activity or

signaling pathways associated with 4,5-Dichloro-2-hydroxybenzonitrile. Research on related

hydroxybenzonitrile compounds suggests potential applications as intermediates in the

synthesis of pharmaceuticals and pesticides.[8] Further research is required to determine the

biological profile of this specific compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hydroxybenzonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12102875#4-5-dichloro-2-hydroxybenzonitrile-iupac-
name-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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